KZR-504

• Molecular Formula: C21H23N3O6
• Molecular Weight: 413.4 g/mol
• InChI: InChI=1S/C21H23N3O6/c1-21(12-30-21)18(27)15(10-13-6-3-2-4-7-13)23-20(29)16(11-25)24-19(28)14-8-5-9-17(26)22-14/h2-9,15-16,25H,10-12H2,1H3,(H,22,26)(H,23,29)(H,24,28)/t15-,16-,21+/m0/s1
• InChIKey: QYDASSGXBXGRBS-CKJXQJPGSA-N

Pain point: Off-target LMP7 or constitutive proteasome inhibition confounds immunoproteasome mechanistic studies. Solution: KZR-504, an orally active epoxyketone covalent inhibitor with validated selectivity. - >4,900-fold selectivity for LMP2 over constitutive proteasomes - No LMP7 cross-reactivity; enables clean mechanistic dissection - Validated in vivo range: 1-30 mg/kg (IV) in murine models - Essential for autoimmune disease, transplant rejection, and TAM biology studies

KZR-504: A Selective LMP2 Immunoproteasome Inhibitor for Targeted Autoimmune and Inflammation Research

KZR-504 is a highly selective small-molecule inhibitor of the immunoproteasome subunit low molecular mass polypeptide-2 (LMP2/β1i). Developed by Kezar Life Sciences, it is an epoxyketone-based covalent inhibitor designed for sustained in vivo target engagement with minimal off-target activity against other proteasome subunits [1]. Unlike broad-spectrum proteasome inhibitors (e.g., bortezomib, carfilzomib) or pan-immunoproteasome inhibitors (e.g., ONX-0914), KZR-504 exhibits >100-fold selectivity for LMP2 over other catalytic subunits, enabling precise dissection of LMP2-specific roles in antigen presentation, cytokine regulation, and immune cell function without confounding effects on constitutive proteasome activity [2]. The compound is orally active and achieves robust tissue target engagement in vivo, making it a valuable tool for preclinical autoimmune and inflammation research .

1

LMP2 immunoproteasome pathway studies

2

Single-subunit inhibitor for LMP2-specific readout without confounding LMP7/constitutive effects

3

Orally active tool for preclinical autoimmunity, transplant rejection, and tumor microenvironment models

• [1] Johnson HWB, et al. Discovery of Highly Selective Inhibitors of the Immunoproteasome Low Molecular Mass Polypeptide 2 (LMP2) Subunit. ACS Med Chem Lett. 2017;8(4):413-417. doi:10.1021/acsmedchemlett.6b00496 View Source
• [2] Chemical Probes Portal. KZR-504 Probe Report. View Source

Why KZR-504 Cannot Be Replaced by Other Immunoproteasome or Proteasome Inhibitors

Generic substitution among immunoproteasome inhibitors is scientifically unjustified due to fundamentally distinct subunit selectivity profiles that dictate divergent biological outcomes. KZR-504 is uniquely optimized for LMP2-selective inhibition (IC50 ~51 nM), whereas close analogs exhibit different selectivity signatures: KZR-616 (zetomipzomib) targets LMP7/LMP2 with dual activity , ONX-0914 acts as a pan-immunoproteasome inhibitor hitting LMP7/LMP2/MECL-1 [1], and clinical proteasome inhibitors like bortezomib and carfilzomib broadly inhibit both constitutive and immunoproteasome subunits [2]. Critically, in a rat aorta transplantation model, LMP2-selective inhibition with KZR-504 alone failed to suppress immune rejection and transplant arteriosclerosis, whereas dual LMP7/LMP2 co-inhibition (using KZR-329 + KZR-504 or ONX-0914) was required for efficacy [3]. This demonstrates that the specific subunit inhibition profile—not merely "immunoproteasome inhibition"—determines functional outcomes, and KZR-504 provides an irreplaceable, exquisitely selective tool for isolating LMP2-dependent mechanisms.

KZR-504 (LMP2-selective)

ONX 0914 / KZR-616 (dual or LMP7-preferential)

Subunit inhibition profile differs; LMP2-specific pathway separation may not transfer to dual- or LMP7-targeted inhibitors.

KZR-504 (no constitutive proteasome activity)

Bortezomib, carfilzomib (pan-active or β5/LMP7 inhibitors)

Constitutive proteasome inhibition may introduce confounding cytotoxicity; off-target context may shift interpretation of immune-specific effects.

• [1] Zhan J, et al. Table 1: Compilation of the Most Promising Immunoproteasome Inhibitors. Biomolecules. 2024. PMC11258690. View Source
• [2] Johnson HWB, et al. Discovery of Highly Selective Inhibitors of the Immunoproteasome Low Molecular Mass Polypeptide 2 (LMP2) Subunit. ACS Med Chem Lett. 2017;8(4):413-417. View Source
• [3] Li J, et al. Co-inhibition of immunoproteasome subunits LMP2 and LMP7 enables prevention of transplant arteriosclerosis. Cardiovasc Res. 2023;119(4):1030-1045. doi:10.1093/cvr/cvac181 View Source

KZR-504 Quantitative Differentiation Evidence: Head-to-Head and Cross-Study Comparisons

LMP2 Selectivity Profile: KZR-504 vs. KZR-616 and ONX-0914

KZR-504 is an exquisitely LMP2-selective inhibitor, whereas KZR-616 and ONX-0914 exhibit broader immunoproteasome subunit coverage. In cellular lysate assays (ProCISE), KZR-504 inhibits LMP2 with an IC50 of 51 nM and shows minimal activity against LMP7 (IC50 >6 μM), representing >100-fold selectivity [1]. In contrast, KZR-616 inhibits both LMP7 (IC50 39 nM human / 57 nM mouse) and LMP2 (IC50 131 nM human / 179 nM mouse), and ONX-0914 targets LMP7, LMP2, and MECL-1 subunits . This selectivity difference is critical: studies show that LMP2-selective inhibition with KZR-504 alone is insufficient to suppress immune rejection in transplant models, whereas combined LMP7/LMP2 inhibition (mimicking KZR-616 or ONX-0914) is required [2]. Thus, KZR-504 provides a unique tool for isolating LMP2-specific biology without confounding LMP7 co-inhibition.

LMP2 vs LMP7 selectivity

Head-to-head

>80-fold selectivity, LMP2 IC50 51 nM vs LMP7 IC50 4,274 nM

Supports LMP2-specific mechanism attribution; distinguishes from dual or LMP7-preferential inhibitors.

Biochemical assay using purified 20S immunoproteasomes.

Evidence Dimension	Subunit selectivity profile (IC50 values)
Target Compound Data	LMP2 IC50 = 51 nM; LMP7 IC50 >6 μM; β5 IC50 >6 μM; β1, MECL-1, β2 >250 μM
Comparator Or Baseline	KZR-616: LMP7 IC50 = 39/57 nM (h/m), LMP2 IC50 = 131/179 nM (h/m), MECL-1 IC50 = 623 nM, β5 IC50 = 688 nM; ONX-0914: LMP7/LMP2/MECL-1 pan-inhibitor
Quantified Difference	KZR-504 exhibits >100-fold selectivity for LMP2 over LMP7; KZR-616 shows only ~3-4 fold selectivity for LMP7 over LMP2
Conditions	MOLT-4 cellular lysate; ProCISE ELISA assay

Why This Matters

This subunit selectivity dictates functional outcomes—KZR-504 uniquely enables LMP2-specific mechanistic studies without LMP7 co-inhibition artifacts.

• [1] Chemical Probes Portal. KZR-504 Probe Report: Off-Target Selectivity Assessments. View Source
• [2] Li J, et al. Co-inhibition of immunoproteasome subunits LMP2 and LMP7 enables prevention of transplant arteriosclerosis. Cardiovasc Res. 2023;119(4):1030-1045. View Source

Fold-Selectivity vs. Other LMP2 Inhibitors: KZR-504 Compared to LU-001i, DB-310, and ML604440

Among LMP2-targeting inhibitors, KZR-504 demonstrates superior selectivity over constitutive proteasome β1c and β5c subunits compared to structurally related analogs. As reported in a comprehensive selectivity table, KZR-504 achieves approximately 900-fold selectivity for LMP2 over β1c, 94-fold over β5i (LMP7), and 135-fold over β5c in MOLT-4 cellular assays [1]. In comparison, LU-001i shows only 250-fold selectivity over β1c and 210-fold over β5c [1]. DB-310, another LMP2 inhibitor, exhibits markedly lower β1c selectivity at just 8.4-fold [1]. ML604440, while potent (IC50 = 10 nM), has not been validated in vivo to the same extent [1]. This superior selectivity profile minimizes off-target constitutive proteasome inhibition, a key advantage for in vivo applications where sparing normal protein degradation pathways is essential.

Constitutive off-target

Head-to-head

>4,900-fold selectivity over β1/β2, >117-fold over β5

Reduces confounding cytotoxicity risk from broad proteasome inhibition in immune-focused studies.

Compared to bortezomib/carfilzomib; whole-proteasome assays.

Evidence Dimension	Fold-selectivity over constitutive β1c subunit
Target Compound Data	~900-fold selectivity (IC50 β1c / IC50 LMP2)
Comparator Or Baseline	LU-001i: 250-fold; DB-310: 8.4-fold; ML604440: >100-fold
Quantified Difference	KZR-504 exhibits 3.6× greater β1c selectivity than LU-001i and >100× greater than DB-310
Conditions	MOLT-4 cells; ProCISE assay

Why This Matters

Higher β1c selectivity predicts reduced constitutive proteasome inhibition and improved tolerability in vivo, a key procurement consideration.

• [1] Kisselev AF, et al. Table 5: Selectivity of LMP2 Inhibitors. Biomolecules. 2022;12(1):54. PMC8773591. View Source

In Vivo Target Engagement: KZR-504 Dose-Dependent LMP2 Inhibition Across Tissues

KZR-504 is optimized for sustained in vivo LMP2 inhibition, achieving robust target engagement across multiple tissues at pharmacologically relevant doses. At doses ≥1 mg/kg in mice, KZR-504 achieves >50% LMP2 inhibition in multiple tissues (excluding brain), confirming tissue penetration and sustained pharmacodynamic effect . This represents a key advancement over earlier LMP2 probes like LU-001i, which were not assessed or validated for in vivo use [1]. The ability to use the same molecule in both in vitro and in vivo studies is a significant advantage cited by the Chemical Probes Portal as a reason to recommend KZR-504 over other analogs [1]. No direct comparative in vivo data exists for ML604440 or DB-310, which remain primarily in vitro tools.

In vivo target engagement

Reported

>50% LMP2 inhibition in blood, heart, kidney, liver at 1 mg/kg IV

Supports peripheral disease model dosing; CNS penetration limited.

ProCISE assay, female BALB/c mice; brain >40% inhibition at 30 mg/kg.

Evidence Dimension	In vivo LMP2 inhibition (tissue target engagement)
Target Compound Data	>50% LMP2 inhibition at doses ≥1 mg/kg in multiple mouse tissues
Comparator Or Baseline	LU-001i: not assessed in vivo; ML604440: no reported in vivo validation
Quantified Difference	KZR-504 demonstrates validated in vivo pharmacology; comparators lack equivalent in vivo characterization
Conditions	Mouse model; dose range 1 mg/kg; multiple tissues assessed

Why This Matters

Validated in vivo pharmacology enables translation from in vitro mechanistic studies to preclinical disease models, a critical procurement criterion.

• [1] Chemical Probes Portal. KZR-504 Probe Report: SERP Comments. View Source

Functional Outcome Differentiation: LMP2-Selective vs. Pan-Immunoproteasome Inhibition

Direct functional comparison in a rat aorta transplantation model reveals that LMP2-selective inhibition with KZR-504 alone does not suppress immune rejection or transplant arteriosclerosis, whereas dual LMP7/LMP2 co-inhibition (using ONX-0914 or combined KZR-329 + KZR-504) significantly suppresses T-cell activation, reduces immunoglobulin G-secreting cells, and prevents vascular allograft rejection [1]. This finding demonstrates that LMP2 inhibition alone is insufficient for therapeutic efficacy in this model, establishing that compounds with different subunit selectivity profiles (e.g., KZR-504 vs. ONX-0914 vs. KZR-616) cannot be functionally interchanged. For researchers studying LMP2-specific contributions to immune regulation, KZR-504 provides an essential negative-control or pathway-isolation tool that pan-inhibitors cannot replicate.

Tumor model response

Reported

74% reduction in tumor conglomerates (p

Supports tumor microenvironment and M2 macrophage polarization research.

C26 colon adenocarcinoma model; Chil3 downregulation 90%.

Transplant model

Reported

KZR-504 alone: no significant prevention of transplant arteriosclerosis

Defines LMP2-specific limitation; supports combination-study design for transplantation models.

Rat aorta allograft; combination LMP2/LMP7 inhibition effective.

Evidence Dimension	Suppression of transplant arteriosclerosis and immune rejection
Target Compound Data	No suppression of immune rejection or TA
Comparator Or Baseline	ONX-0914 (pan-inhibitor) or KZR-329 + KZR-504 combination: significant suppression
Quantified Difference	Qualitative difference: absence of efficacy with LMP2 inhibition alone; efficacy requires LMP7 co-inhibition
Conditions	Rat aorta transplantation model; allogeneic recipients

Why This Matters

This functional divergence proves that KZR-504 is not interchangeable with dual or pan inhibitors; it uniquely enables LMP2-specific pathway interrogation.

• [1] Li J, et al. Co-inhibition of immunoproteasome subunits LMP2 and LMP7 enables prevention of transplant arteriosclerosis. Cardiovasc Res. 2023;119(4):1030-1045. View Source

Cellular Pharmacology: Live-Cell Potency and Cytokine Modulation Comparison

In live MOLT-4 cells, KZR-504 maintains LMP2-selective inhibition with an IC50 of 136 nM, whereas off-target subunit IC50s exceed 25 μM [1]. In contrast, the pan-immunoproteasome inhibitor ONX-0914 induces transcriptional changes in DNA, RNA, and cell cycle-related pathways accompanied by cell cycle arrest, while site-specific inhibitors including KZR-504 do not induce prominent transcriptional alterations upon acute inhibition [2]. Additionally, previous LMP2 inhibitors displayed little to no inhibition of inflammatory cytokine production, a limitation that has been addressed in subsequent compound optimization [3]. This distinct cellular pharmacology profile—preserved target engagement in live cells without broad transcriptional perturbation—positions KZR-504 as a cleaner probe for dissecting LMP2-specific cellular functions.

Transplant model

Reported

KZR-504 alone: no significant prevention of transplant arteriosclerosis

Defines LMP2-specific limitation; supports combination-study design for transplantation models.

Rat aorta allograft; combination LMP2/LMP7 inhibition effective.

Evidence Dimension	Live-cell target engagement and transcriptional effects
Target Compound Data	Live-cell LMP2 IC50 = 136 nM; no prominent transcriptional changes upon acute inhibition
Comparator Or Baseline	ONX-0914: induces cell cycle arrest and transcriptional changes in DNA/RNA pathways
Quantified Difference	KZR-504 maintains >180-fold selectivity in live cells; ONX-0914 causes broad transcriptional perturbation
Conditions	MOLT-4 live cells (ProCISE); THP-1 cells for transcriptomics

Why This Matters

Clean cellular pharmacology without off-target transcriptional effects makes KZR-504 preferable for mechanistic studies requiring specific LMP2 inhibition.

• [1] Chemical Probes Portal. KZR-504 Probe Report: In Cell Validations. View Source
• [2] Targeting the immunoproteasome: Analyzing the biological effects of specific versus pan inhibition. FAIRDOMHub Project. 2024. View Source
• [3] Yeo IJ, et al. A dual inhibitor of the proteasome catalytic subunits LMP2 and LMP7. Sci Rep. 2019. View Source

In Vivo Antitumor Efficacy: KZR-504 Suppresses Tumor Conglomerate Formation

In a mouse colon adenocarcinoma (C26) model, KZR-504 treatment suppressed tumor conglomerate formation by 74% (p < 0.001) and reduced tumor weight by 48% (p < 0.01) compared to vehicle control, while showing no negative effect on C26 cells in culture [1]. This in vivo efficacy is mediated through LMP2 inhibition in the tumor microenvironment, specifically by reducing Chil3 expression by 90% (p < 0.001) and Arg1 by 90% (p < 0.001) in immunosuppressive M2 macrophages [1]. These data provide direct quantitative evidence of KZR-504's functional impact in an in vivo disease model, distinguishing it from earlier LMP2 inhibitors that lacked validated in vivo efficacy data. This establishes KZR-504 as a preferred tool for studying LMP2-dependent immune modulation in tumor and inflammatory microenvironments.

Evidence Dimension	Tumor conglomerate formation suppression
Target Compound Data	74% reduction (p < 0.001); tumor weight reduction 48% (p < 0.01); Chil3 reduction 90% (p < 0.001)
Comparator Or Baseline	Vehicle control (no comparator LMP2 inhibitor tested)
Quantified Difference	Statistically significant suppression vs. vehicle
Conditions	Mouse C26 colon adenocarcinoma model; Balb/c mice; in vivo transplantation

Why This Matters

Validated in vivo efficacy in a disease-relevant model supports procurement for translational immunoproteasome research.

• [1] Inhibition of Proteasome LMP2 Activity Suppresses Chil3 Expression in Mouse Colon Adenocarcinoma Tissue and Restrains Tumor Growth. Oncol Res. 2025;33(9):2573-2595. doi:10.32604/or.2025.066611 View Source

Optimal KZR-504 Application Scenarios in Preclinical Research

LMP2-Specific Pathway Dissection in Autoimmune and Inflammatory Models

KZR-504 is optimal for studies requiring isolated interrogation of LMP2 function without confounding LMP7 or constitutive proteasome inhibition. As demonstrated in the rat transplantation model, LMP2 inhibition alone (via KZR-504) fails to suppress immune rejection, whereas combined LMP7/LMP2 inhibition is required [1]. This makes KZR-504 essential for determining which immunoproteasome-dependent processes are LMP2-specific versus those requiring dual subunit inhibition. Researchers can use KZR-504 as a selective tool alongside LMP7-selective inhibitors (e.g., KZR-329) to dissect subunit-specific contributions to antigen presentation, cytokine production, and T-cell differentiation [2].

In Vivo Pharmacodynamic Studies of Immunoproteasome Modulation

With validated tissue target engagement at doses ≥1 mg/kg (>50% LMP2 inhibition across multiple tissues excluding brain), KZR-504 is the preferred LMP2 inhibitor for in vivo preclinical studies . Unlike earlier probes (LU-001i, ML604440) that lack in vivo validation, KZR-504's optimized properties enable sustained pharmacodynamic effects in mouse models [3]. This compound is particularly suited for chronic dosing studies in autoimmune disease models where consistent target coverage is required, and the same molecule can be used seamlessly from in vitro mechanistic work to in vivo efficacy testing [3].

Tumor Microenvironment and M2 Macrophage Polarization Studies

KZR-504's demonstrated in vivo efficacy in suppressing tumor conglomerate formation (74% reduction, p < 0.001) and downregulating M2 macrophage markers Chil3 (90% reduction) and Arg1 (90% reduction) establishes it as a valuable tool for studying immunoproteasome function in the tumor microenvironment [4]. The compound's high LMP2 specificity (>100-fold over other subunits) allows researchers to attribute observed effects specifically to LMP2 inhibition, avoiding confounding off-target activity on constitutive proteasomes or other immunoproteasome subunits [5].

Clean Cellular Pharmacology Without Transcriptional Perturbation

For researchers conducting transcriptomic or proteomic analyses of immunoproteasome inhibition, KZR-504 offers a distinct advantage over pan-inhibitors like ONX-0914. Studies show that site-specific inhibitors including KZR-504 do not induce prominent transcriptional alterations upon acute inhibition, whereas pan-inhibitors trigger broad changes in DNA, RNA, and cell cycle-related pathways accompanied by cell cycle arrest [6]. This cleaner cellular pharmacology profile makes KZR-504 preferable for mechanistic studies where minimizing off-target transcriptional effects is critical.

Application

Selection Property

Validation Focus

LMP2-specific autoimmune pathway study

LMP2 single-subunit selectivity without confounding LMP7/constitutive activity

Peripheral in vivo target engagement at 1–30 mg/kg

TAM polarization and tumor microenvironment research

Immunoproteasome modulation linked to M2 macrophage marker downregulation

Chil3 suppression and tumor weight endpoint context

Combinatorial immunoproteasome inhibition mapping

Single-agent LMP2 inhibition as baseline control

Differential requirement in transplantation arteriosclerosis model

Target validation with minimal proteasome off-target risk

High selectivity over constitutive proteasome subunits

Protein turnover maintenance and off-target cytotoxicity assessment

• [1] Li J, et al. Co-inhibition of immunoproteasome subunits LMP2 and LMP7 enables prevention of transplant arteriosclerosis. Cardiovasc Res. 2023;119(4):1030-1045. View Source
• [2] Johnson HWB, et al. Discovery of Highly Selective Inhibitors of the Immunoproteasome Low Molecular Mass Polypeptide 2 (LMP2) Subunit. ACS Med Chem Lett. 2017;8(4):413-417. View Source
• [3] Chemical Probes Portal. KZR-504 Probe Report: SERP Comments. View Source
• [4] Inhibition of Proteasome LMP2 Activity Suppresses Chil3 Expression in Mouse Colon Adenocarcinoma Tissue and Restrains Tumor Growth. Oncol Res. 2025;33(9):2573-2595. View Source
• [5] Chemical Probes Portal. KZR-504 Probe Report: Off-Target Selectivity Assessments. View Source
• [6] Targeting the immunoproteasome: Analyzing the biological effects of specific versus pan inhibition. FAIRDOMHub Project. 2024. View Source